![molecular formula C9H14F3NO4 B173479 (S)-Boc-2-amino-4,4,4-trifluoro-butyric acid CAS No. 181128-25-6](/img/structure/B173479.png)
(S)-Boc-2-amino-4,4,4-trifluoro-butyric acid
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Description
(S)-Boc-2-amino-4,4,4-trifluoro-butyric acid, also known as Boc-Amino-TfOH, is a versatile and widely used reagent in organic synthesis. It is a building block for the synthesis of various compounds and can be used as a protecting group for amines. Boc-Amino-TfOH can be used in a variety of chemical reactions, including peptide synthesis, peptide ligation, and peptide cyclization. It is also used in the synthesis of peptide-based drugs, such as peptide hormones and antibiotics.
Scientific Research Applications
Amino Acids in Peptide Studies
Amino acids play a crucial role in peptide synthesis and analysis. For instance, the spin label amino acid TOAC (2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid) has been extensively used in studies of peptides. This includes applications in analyzing peptide backbone dynamics, secondary structure, and interactions with membranes. TOAC's rigid cyclic structure and incorporation into peptides via peptide bonds make it a valuable tool for EPR spectroscopy and other physical techniques such as X-ray crystallography and NMR, to study peptides' conformational and physicochemical aspects (Schreier et al., 2012).
Boswellic Acids in Anticancer Research
Boswellic acids, found in the oleo-gum resin of Boswellia serrata, have demonstrated cytotoxic and antitumor properties. Research indicates that these compounds, especially 3-O-acetyl-11-keto-β-boswellic acid, can induce apoptosis in cancer cells through mechanisms such as caspase activation, increased Bax expression, NF-κB downregulation, and induction of poly (ADP)-ribose polymerase (PARP) cleavage. This highlights the potential of boswellic acids as candidates for anticancer drug development (Khan et al., 2016).
Butyric Acid in Gastrointestinal Health
Butyric acid, a short-chain fatty acid, is essential for maintaining intestinal health. It serves as the primary energy source for colonocytes, stimulates sodium and water absorption in the colon, and has a trophic effect on intestinal cells. Oral supplementation with butyric acid has shown promise in managing inflammatory bowel diseases and irritable bowel syndrome, indicating its potential in treating various gastrointestinal pathologies (Vergara & Sánchez, 2017).
properties
IUPAC Name |
(2S)-4,4,4-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3NO4/c1-8(2,3)17-7(16)13-5(6(14)15)4-9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)/t5-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCUKFQMRNHNNQY-YFKPBYRVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181128-25-6 |
Source
|
Record name | (2S)-2-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluorobutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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